Cas no 465529-72-0 (3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine
• CAS No: 465529-72-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6220080
• PubChem ID: 22592399
• Update Time: 2025-05-19

3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine
• SCHEMBL6340702
• AKOS018388774
• CS-0272989
• 465529-72-0
• 3-(2,3-Dihydrobenzofuran-5-yl)-3-methylbutan-1-amine
• EN300-1849129

• Inchi： 1S/C13H19NO/c1-13(2,6-7-14)11-3-4-12-10(9-11)5-8-15-12/h3-4,9H,5-8,14H2,1-2H3
• InChI Key： MDUQJHSAOAUKEL-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)(C)CCN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine

Professional Introduction to Compound with CAS No 465529-72-0 and Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine

The compound with the CAS number 465529-72-0 and the product name 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzofuran moiety in its molecular framework suggests a rich chemical diversity that can be exploited for various biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzofuran derivatives in the design of novel therapeutic agents. The benzofuran scaffold is known for its structural stability and versatility, making it an attractive candidate for further chemical modifications. In particular, the 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine structure exhibits a unique combination of functional groups that could contribute to its pharmacological efficacy. This includes the amine group at the terminal position, which is often involved in hydrogen bonding interactions with biological targets.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The key step involves the condensation of appropriately substituted benzofuran derivatives with amino acid precursors, leading to the formation of the desired 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine structure. This synthetic route underscores the importance of precision and control in chemical reactions to achieve high yields and purity levels.

One of the most compelling aspects of this compound is its potential biological activity. The benzofuran moiety is known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. Additionally, the amine group can be further functionalized to enhance binding affinity to specific biological targets. Preliminary studies have suggested that derivatives of this compound may have significant therapeutic potential in treating a range of diseases.

In light of these findings, researchers are exploring novel synthetic strategies to optimize the production of 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine and its derivatives. Advances in catalytic methods and green chemistry principles are being leveraged to develop more efficient and environmentally friendly synthetic routes. These efforts not only aim to improve yield but also to minimize waste generation, aligning with global sustainability goals.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques are being employed to predict the binding modes of 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine with target proteins. This approach allows researchers to make informed decisions about structural modifications that could enhance biological activity while minimizing off-target effects.

Furthermore, the integration of artificial intelligence (AI) into drug discovery processes has revolutionized how new compounds are identified and optimized. AI algorithms can analyze vast datasets to identify promising candidates for further investigation. In this context, 3-(2,3-dihydro-1-benzofuran-5-yl)-3-methylbutan-1-amine represents an excellent example of how computational tools can accelerate the discovery of novel therapeutics.

The future prospects for this compound are exciting and multifaceted. Ongoing research is focused on exploring its potential as a lead compound for drug development. By systematically modifying its structure, scientists aim to identify analogs with enhanced pharmacological properties. Additionally, studies are being conducted to understand how environmental factors might influence its stability and bioavailability.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-ytl)-3-methylbutan-l-amine (CAS No 46552972) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.